Cas no 2228425-36-1 (2-(3-hydroxybutyl)benzene-1,4-diol)

• Product Name: 2-(3-hydroxybutyl)benzene-1,4-diol
• CAS No: 2228425-36-1
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 6493985
• PubChem ID: 70282977
• Update Time: 2025-05-20

2-(3-hydroxybutyl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxybutyl)benzene-1,4-diol
• SCHEMBL8130080
• EN300-1765837
• 2228425-36-1

• Inchi： 1S/C10H14O3/c1-7(11)2-3-8-6-9(12)4-5-10(8)13/h4-7,11-13H,2-3H2,1H3
• InChI Key： HMIOHMLBONPHPZ-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C=C(C=CC=1O)O

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.7Ų

Additional information on 2-(3-hydroxybutyl)benzene-1,4-diol

Introduction to 2-(3-hydroxybutyl)benzene-1,4-diol (CAS No. 2228425-36-1)

2-(3-hydroxybutyl)benzene-1,4-diol, with the CAS number 2228425-36-1, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with a 3-hydroxybutyl group and two hydroxyl groups at the 1 and 4 positions of the benzene ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications, particularly in pharmaceutical research.

The synthesis of 2-(3-hydroxybutyl)benzene-1,4-diol has been extensively studied due to its potential as a lead compound in drug discovery. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its evaluation in preclinical studies. One notable synthetic route involves the reaction of 1,4-benzenediol with 3-bromobutanol in the presence of a base, followed by reduction and purification steps to obtain the desired product.

In terms of its chemical properties, 2-(3-hydroxybutyl)benzene-1,4-diol exhibits excellent solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO). This property is crucial for its use in biological assays and formulation development. Additionally, the compound's hydroxyl groups can participate in hydrogen bonding, which can influence its interactions with biological targets and enhance its bioavailability.

The biological activity of 2-(3-hydroxybutyl)benzene-1,4-diol has been a focal point of recent research. Studies have shown that this compound possesses antioxidant properties, which can be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These findings suggest potential applications in the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Furthermore, preliminary studies have indicated that 2-(3-hydroxybutyl)benzene-1,4-diol may have anti-inflammatory effects. In vitro experiments using human cell lines have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These results are promising for its potential use in managing inflammatory conditions.

In addition to its antioxidant and anti-inflammatory properties, 2-(3-hydroxybutyl)benzene-1,4-diol has shown potential as a modulator of cellular signaling pathways. Research has indicated that the compound can influence the activity of key enzymes involved in signal transduction, such as protein kinase C (PKC) and mitogen-activated protein kinases (MAPKs). This modulation can have far-reaching implications for cellular processes such as proliferation, differentiation, and apoptosis.

The safety profile of 2-(3-hydroxybutyl)benzene-1,4-diol is another critical aspect that has been investigated. Toxicological studies have generally shown low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects. Preclinical safety assessments are ongoing to ensure that the compound meets regulatory standards for drug development.

In conclusion, 2-(3-hydroxybutyl)benzene-1,4-diol (CAS No. 2228425-36-1) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in pharmaceutical research are vast, ranging from antioxidant therapy to anti-inflammatory treatment and cellular signaling modulation. Ongoing studies continue to explore its full therapeutic potential, making it an exciting area of focus for scientists and researchers in the field.